Cas no 2172449-01-1 (1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid
• CAS No: 2172449-01-1
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 5804268
• PubChem ID: 165824237
• Update Time: 2025-06-12

1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid
• EN300-1632213
• 2172449-01-1

• Inchi： 1S/C16H27NO5/c1-14(2,3)22-13(20)17-10-16(21,11-17)15(12(18)19)8-6-4-5-7-9-15/h21H,4-11H2,1-3H3,(H,18,19)
• InChI Key： OXHCRGCHOPKFTA-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(C(=O)O)CCCCCC1

Computed Properties

• Exact Mass: 313.18892296g/mol
• Monoisotopic Mass: 313.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid

Comprehensive Overview of 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid (CAS No. 2172449-01-1)

1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid (CAS No. 2172449-01-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a cycloheptane ring and a hydroxyazetidine moiety, protected by a tert-butoxycarbonyl (Boc) group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's carboxylic acid functionality and hydroxyazetidine group offer versatile reactivity, enabling its use in peptide coupling reactions, esterifications, and other derivatizations. Researchers are particularly interested in its potential applications in protease inhibitors and GPCR-targeted therapies, which are hot topics in modern medicinal chemistry. The Boc-protected amine also ensures stability during synthetic processes, a critical factor for scalable production.

In recent years, the demand for azetidine-containing compounds has surged due to their role in improving drug pharmacokinetics. The 3-hydroxyazetidine scaffold in this molecule is known to enhance metabolic stability and bioavailability, addressing key challenges in drug design. This aligns with current trends in fragment-based drug discovery (FBDD) and small-molecule therapeutics, where rigid, polar fragments like azetidines are prioritized.

From a synthetic perspective, the cycloheptane ring introduces conformational flexibility, which can be leveraged to optimize ligand-receptor interactions. This feature is particularly relevant in the development of allosteric modulators, a growing area of interest in neurological and oncological research. The compound's CAS No. 2172449-01-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its utility in high-impact studies.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cycloheptane-1-carboxylic acid requires standard laboratory precautions. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial applications. As sustainability gains traction, researchers are exploring greener synthetic routes for such intermediates, including catalysis and flow chemistry.

In summary, CAS No. 2172449-01-1 represents a cutting-edge tool in medicinal chemistry, bridging gaps between structural innovation and therapeutic efficacy. Its multifaceted reactivity and alignment with contemporary research trends ensure its continued relevance in the evolving landscape of drug development.